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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 1-
bromopropane (also known as n-propyl bromide) in various organic solvents. Understanding
the solubility of this versatile solvent is crucial for its application in organic synthesis,
purification processes, and formulation development. This document compiles available
solubility data, details experimental methodologies for solubility determination, and illustrates
the key principles governing its behavior in solution.

Introduction to 1-Bromopropane

1-Bromopropane (CsH-Br) is a colorless liquid with a characteristic sweet odor. It has gained
prominence as a solvent in a range of industrial applications, including as a cleaning agent for
metals and electronics, a solvent for adhesives, and a chemical intermediate.[1] Its moderate
polarity and ability to dissolve a wide array of organic compounds make its solubility profile a
critical parameter for process optimization and chemical compatibility assessment.[2]

Quantitative and Qualitative Solubility Data

1-Bromopropane exhibits a broad range of solubility in organic solvents, largely governed by
the principle of "like dissolves like." It is readily miscible with many common polar and non-
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polar organic solvents. While extensive quantitative data is not always available, the following
tables summarize the known solubility characteristics of 1-bromopropane.

Table 1: Solubility of 1-Bromopropane in Common Organic Solvents

Chemical . Solubility at o
Solvent Polarity Citation(s)
Formula 20-25°C
Ethanol C2Hs0OH Polar Protic Miscible [1][3]
Diethyl Ether (Cz2Hs5)20 Polar Aprotic Miscible [1]
Acetone CHsCOCHs Polar Aprotic Soluble [3]
Benzene CeHe Non-polar Soluble [3]
Chloroform CHCIs Polar Aprotic Soluble [2]
Carbon
CCla Non-polar Soluble [3]

Tetrachloride

Note: "Miscible" indicates that the two liquids form a homogeneous solution in all proportions.
"Soluble" indicates a significant degree of dissolution, though precise quantitative limits are not
consistently reported in the literature.

Table 2: Aqueous Solubility of 1-Bromopropane

Temperature Solubility Citation(s)
20°C 2.5 g/L (2,450 mg/L) [1][3]
25°C ~0.9 g/L [2]

The low solubility of 1-bromopropane in water highlights its utility in non-aqueous chemical
processes.[2]

Factors Influencing Solubility

The solubility of 1-bromopropane is determined by the balance of intermolecular forces
between the solute (1-bromopropane) and the solvent molecules. The following diagram
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illustrates the key factors that govern these interactions.

Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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